![molecular formula C22H23FN4OS B1264395 N-[1-(3-fluorophenyl)-6,6-dimethyl-5,7-dihydro-4H-indazol-4-yl]-2-(2-pyridinylthio)acetamide](/img/structure/B1264395.png)
N-[1-(3-fluorophenyl)-6,6-dimethyl-5,7-dihydro-4H-indazol-4-yl]-2-(2-pyridinylthio)acetamide
Overview
Description
N-[1-(3-fluorophenyl)-6,6-dimethyl-5,7-dihydro-4H-indazol-4-yl]-2-(2-pyridinylthio)acetamide is a ring assembly and a member of pyrazoles.
Scientific Research Applications
Anticancer Applications
Several studies have demonstrated the potential of similar fluorophenyl-based acetamide derivatives in anticancer applications. For instance, Xiao-meng Wang et al. (2015) found that certain compounds similar to the one exhibit significant anticancer effects and toxicity when orally administered. These compounds showed potent antiproliferative activities against human cancer cell lines, suggesting their potential as effective anticancer agents with low toxicity (Wang et al., 2015).
Antimicrobial Activity
Research by Asmaa M. Fahim and Eman H. I. Ismael (2019) explored the reactivity of bromo-N-(phenylsulfonyl)acetamide derivatives, which have structural similarities with the compound . These derivatives displayed good antimicrobial activity, suggesting a potential application of the compound in the antimicrobial field (Fahim & Ismael, 2019).
Antitumor Activity
A study by Jingchao Xin et al. (2018) on 1-phenyl-4-substituted phthalazine derivatives, which bear structural resemblance to the compound , showed that some of these compounds had good antitumor activity. Specifically, certain derivatives exhibited better antitumor activities than 5-fluorouracil, a common antitumor drug (Xin et al., 2018).
Synthesis and Structural Studies
There are studies focused on the synthesis and structural elucidation of similar compounds. For example, a study by A. Y. Nikonov et al. (2016) involved the synthesis of N-(2-(trimethylsilyloxy)phenyl)acetamide and its derivatives, which are structurally related to the compound . Such studies are crucial in understanding the chemical properties and potential applications of these compounds (Nikonov et al., 2016).
properties
Product Name |
N-[1-(3-fluorophenyl)-6,6-dimethyl-5,7-dihydro-4H-indazol-4-yl]-2-(2-pyridinylthio)acetamide |
|---|---|
Molecular Formula |
C22H23FN4OS |
Molecular Weight |
410.5 g/mol |
IUPAC Name |
N-[1-(3-fluorophenyl)-6,6-dimethyl-5,7-dihydro-4H-indazol-4-yl]-2-pyridin-2-ylsulfanylacetamide |
InChI |
InChI=1S/C22H23FN4OS/c1-22(2)11-18(26-20(28)14-29-21-8-3-4-9-24-21)17-13-25-27(19(17)12-22)16-7-5-6-15(23)10-16/h3-10,13,18H,11-12,14H2,1-2H3,(H,26,28) |
InChI Key |
FOVXODPNFLKDCV-UHFFFAOYSA-N |
SMILES |
CC1(CC(C2=C(C1)N(N=C2)C3=CC(=CC=C3)F)NC(=O)CSC4=CC=CC=N4)C |
Canonical SMILES |
CC1(CC(C2=C(C1)N(N=C2)C3=CC(=CC=C3)F)NC(=O)CSC4=CC=CC=N4)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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